Background: The coalescence of Au nanoparticles embedded in the silica gel matrix was observed by E-beam irradiation in a transmission electron microscope. Methods: It was examined that interparticle spacing between nanoparticles was reduced after incorporation into the matrix and particles came close to each other. TEM studies have shown that during E-beam irradiation ~13 nm Au nanoparticles contacted with each other along with the shrinkage of the silica aerogel or as well as the removal of surfactant layer, and transformed into different shapes of particles such as dumbbell and chain-like particles as per the interparticle gap. Results: This nanoparticle-aerogel matrix has the potential for applications in sensing, nonlinear optics, and catalysis. Conclusion: This work enhances the understanding of the role of silica aerogel and E-beam irradiation in directing the coalescence of nanoparticles.

Photoelectric catalytic water splitting for hydrogen production is considered a promising method for hydrogen production, which can convert clean and renewable solar energy into sustainable and pollution-free hydrogen energy. An in-depth understanding of the relationship between the properties and functions of photocatalytic materials can help design and prepare efficient photodegradable water systems. Among them, α-Fe2O3 has a suitable band gap, can absorb visible light below 600 nm, and has the advantages of abundant raw materials high stability, and has become one of the most promising photoelectrode materials. However, as a photoelectrode material, α-Fe2O3 has the shortcomings of short photogenerated hole diffusion distance, low oxidation kinetics, poor conductivity, ease to be corroding, and so on, resulting in a very low photoelectric conversion efficiency, which limits its application in the field of photoelectric catalysis. This paper reviews the research progress of α-Fe2O3 as a photoanode. Firstly, the principle of photoelectric catalytic water splitting for hydrogen production and the main preparation methods of α-Fe2O3 photoanode is described; Secondly, the research work on modification of α- Fe2O3 photoanode by morphology control, element doping, construction of the heterojunction, surface modification and thermal excitation assisted effect in recent years is introduced. The photochemical performance of α-Fe2O3 photoanode is enhanced by improving the photocurrent density and the transfer of photo-generated carriers.

Fabricating materials with nacre-like structure have received considerable attention as it shows an excellent combination of mechanical strength and toughness. A considerable number of researchers have reported the preparation method of bionic structure, such as layer-by-layer assembly, vacuum filtration, coextrusion assembly, electrophoresis deposition, water-evaporation-induced assembly, 3D printing, and freeze casting. Compared with other techniques, freeze casting, known as ice templating, is an environmentally friendly, prolongable, and potential method, so it has been rapidly developing and widely researched in recent decades. In this review, the front six methods with their benefits and limitations are briefly introduced. Then, the freeze casting technique with the preparation process and modified technique is emphatically analyzed. Finally, the future tendencies of materials application and technique application are discussed. Freeze casting consists of suspension preparation, solidification, sublimation, and post-treatment processes. The mechanism and influence of parameters during suspension preparation and solidification processes are principally discussed. It must be pointed out that the performance and structure of samples are closely related to the model and external force. Besides, the adjustable process parameters of freezing casting are a strong guarantee of obtaining the target product. The purpose of this review is to promote freeze casting workers to understand the influence of parameters and enlighten them in new experimental designs.

: Solid lipid nanoparticles (SLN) have several potential uses in research for medicine such as drug discovery and drug delivery, an area at the forefront of evolving area of nanobiotechnology. In general, SLNs were created to address the drawbacks of conventional colloidal carriers, including emulsions, liposomes, and polymeric nanoparticles since they provide various advantages such as favourable release profiles and tailored drug delivery with outstanding physical-chemical stability. Solid lipid nanoparticles are spherical solid lipid particles that are distributed in water or an aqueous surfactant solution and are in the nanometer size range. Therefore, SLN is used to deliver hydrophilic and lipophilic drugs. The review article focuses on various aspects of SLN including the structure, the influence of excipients, the drug incorporation model, the principle of release, the method of preparation, characterization, the route of administration and biodistribution, and the application of SLN.

: The reliability and efficacy of sensor-based automated systems have improved due to the proliferation of electric vehicles, renewable sources, and integrated systems in power industries extensively. This has been accomplished by increasing the power density and decreasing the volume of the system. Background: Mathematical estimation and comparative analysis of the physical factors result in massive usage of operational matrices measured using sensors. Magnetic field sensors, used in industries and biomedical applications, have a high level of precision in the evaluation of measurements. In order to extract the measured parameters such as sensitivity, accuracy, operating cost, the linear range of operation, and power utilisation, these sensors adhere to the physical constraints during their nominal working conditions. The characteristics of the aforementioned sensors are enumerated in detail in this article. Objective: This objective is highly focused on providing a comprehensive overview of classification and the properties of Hall-Effect, anisotropic magnetoresistive (AMR), giant magnetoresistive (GMR), and tunnelling magnetoresistive (TMR) sensors. The dissertation on its properties concludes that TMR is more reliable and sensitive in variable operating conditions. Methods: The methods for selecting the sensors for an application are confined to voltage fluctuations and sensitivity. A three-layered TMR sensor with two magnetic layers and an insulator in between is proposed as a significant advancement compared to the literature. The micromagnetic simulation is carried out at room temperature for a three-layered TMR made up of neodymium alloy, magnesium oxide, and cobalt platinum alloy. Conclusion: Based on the studies executed, it is determined that TMR is more sensitive than both conventional and MR sensors. The proposed schematic claims that the higher free layer thickness offers maximum sensitivity with 77% negative magnetoresistance. The reduced coercivity of 1.9Oe is achieved in this combination at a specified temperature range.

Background: Metronidazole is widely used due to its clinical excellence in treating systemic or local infections caused by anaerobic bacteria. However, it is easily soluble in water, not easy to biodegrade and adsorb and stays for a long time in environments, causing great harm to human health and food safety. Therefore, it is important to choose highly selective and sensitive methods for metronidazole content determination in environments. In this paper, the edible fungus Boletus speciosus was used as the carbon precursor to successfully prepare carbon dots by one-step hydrothermal method, and were used to analyze metronidazole. Methods: Characterization of the prepared carbon dots from B. speciosus (Bs-CDs) were studied by Transmission electron microscopy, Fourier transform infrared spectroscopy, X-ray photoelectron spectroscopy and X-Ray Diffraction. Results: The linear equation was y=0.06231+0.01099x (R2=0.9970) with a metronidazole concentration of 2.5~50 μM, and the detection limit was 71 nM. The fluorescence quenching mechanism of Bs-CDs detecting metronidazole belonged to the internal filtration effect. Bs-CDs were applied to detect metronidazole in actual water samples, presenting good sensitivity and a high recovery rate (97.0~106.0%). Conclusion: It provides a new idea for applying carbon dots in metronidazole content detection.

Over the past few years, nanoparticles have been widely used in therapeutic applications. It is well acknowledged that nanoparticles have improved the shortcomings of conventional treatments. The advantages and drawbacks of inorganic nanocarriers such as metal nanoparticles and quantum dots have been extensively studied. Although carbon nanotubes have been touted as a prominent medication delivery method, their physicochemical characteristics, such as low water solubility, limited circulation time, etc., restrict their use. Compared to hard matter tubes like carbon and other inorganic matter, organic nanotubes have better physiological properties such as improved blood stability, longer circulation time, high serum solubility, etc. The current study focuses on recent developments in the use of organic nanotubes for drug delivery and the utilization of their structural features. The soft, organic material that builds up these nanotubes has a synergistic effect on biocompatibility and lowers cytotoxicity thus proving suitable for the potential use as drug delivery carrier. The goals of this review are to identify the characteristics that support the creation of new drug delivery systems and to shed light on current advancements that have been reported in the literature. The paper also includes discussion of the difficulties in using these organic nanotubes for applications in drug delivery as well as the potential for future research in this field.

Background: Synthesis of spherical silver nanoparticles is mostly reported, but the use of DNA, especially short oligonucleotides, to mediate the production of anisotropic AgNPs is still questioned. Objective: This work aims to use 30-mer oligo(dA) and oligo(dC) (or A30 and C30) to assist the formation of anisotropic AgNPs under blue LED irradiation. Methods: We reported a simple synthesis reaction containing AgNO3, A30 (or C30), and sodium borohydride, which were exposed to 460 nm LED light for 24 h. The obtained AgNPs were characterized and assayed for antioxidant and antibacterial activities. Results: With exposure to 460 nm LED light, A30 and C30 could mediate the transition from spherical to hexagonal shapes of AgNPs with average sizes of 16 − 18 nm. Analyses of X-ray diffraction and selected area electron diffraction indicated the face-centered cubic crystal structure of AgNPs. A30- and C30-AgNPs exhibited similar antioxidant activities; IC50 of 78.68 ± 0.83 and 73.91 ± 0.46 μg mL−1, respectively. They also possessed antibacterial activities against Gram-negative Escherichia coli and Gram-positive Staphylococcus aureus. Scanning electron micrographs revealed surface pores and rupture of bacterial cells in response to AgNPs. Conclusion: Oligonucleotides of only 30 residues are shown to assist the generation of anisotropic AgNPs under activation of blue LED irradiation, in which the synthesized AgNPs still exhibited antioxidant and antibacterial activities, suggesting a simple method to synthesize non-spherical AgNPs using short-length DNA.

Background: The need for high performance, small size, low delay, low power consumption, and long battery backup of portable systems is increasing with the advancement of technology. Many features of portable systems can be improved using scaling methods. In the scaling process, reducing the size of devices causes serious difficulties, including the short channel effect (SCE) and leakage current, which degenerates the characteristics of the systems. Objective: In this review paper, a trending carbon nanotube field effect transistor (CNTFET) technology is discussed in detail. CNTFET can replace the conventional metal oxide semiconductor field effect transistor (MOSFET) technology to overcome the SCE problems in the nanoscale regime and also meet the requirements of portable systems. Methods: The CNTFET is an extremely good nanoscale technology due to its one-dimension band structure, high transconductance, high electron mobility, superior control over channel formation, and better threshold voltage. This technology is used to construct high-performance and low-power circuits by replacing the MOSFET technology. CNTFET in comparison to MOSFET takes the carbon nanotube (CNT) as a channel region. Results: The value of threshold voltage in CNTFET changes with the diameter of CNT. The threshold voltage of the devices controls many parameters at the circuit-level design. Hence, the detailed operation and the characteristics of CNTFET devices are presented in this review paper. The existing CNTFET-based ternary full adder (TFA) circuits are also described in this review paper for the performance evaluation of different parameters. Conclusion: CNTFET technology is the possible solution for the SCE in the nanoscale regime and is capable to design efficient logic circuits. The circuits using the CNTFET technology can provide better performance and various advantages, including fast speed, small area, and low power consumption, in comparison to the MOSFET circuits. Thus, CNTFET technology is the best choice for circuit designs at the nanoscale.

: Essential oils (EOs), which are volatile aromatic substances extracted from plants, exhibit antibacterial, antitumor, antiviral, antioxidant, anti-inflammatory, and other effects. Eos are widely used in different fields because of their various biological activities. EOs are volatile and insoluble in water, so their effective utilization rate is greatly reduced. In this regard, researchers propose to use nanotechnology to construct an EOs nanosystem to solve the application problems and improve the utilization rate of EOs. This review summarizes the latest research progress and application status of EOs nanocapsules, EOs nanoemulsion, EOs nanofiber membrane, EOs nanoparticles and EOs nanoliposome, including the methodologies, characteristics and applications.Analyzes the advantages and disadvantages of existing EOs nanotechnology and provides an outlook for future development.